Cas no 2624131-76-4 (5-(1-Nitrosopiperidin-4-yl)-1,3-oxazole-4-carboxylic acid)

• Product Name: 5-(1-Nitrosopiperidin-4-yl)-1,3-oxazole-4-carboxylic acid
• CAS No: 2624131-76-4
• MF: C₉H₁₁N₃O₄
• MW: 225.201341867447
• CID: 5640507
• PubChem ID: 165905269
• Update Time: 2025-06-13

5-(1-Nitrosopiperidin-4-yl)-1,3-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1-nitrosopiperidin-4-yl)-1,3-oxazole-4-carboxylic acid
• 2624131-76-4
• EN300-27752055
• 5-(1-Nitrosopiperidin-4-yl)-1,3-oxazole-4-carboxylic acid

• Inchi： 1S/C9H11N3O4/c13-9(14)7-8(16-5-10-7)6-1-3-12(11-15)4-2-6/h5-6H,1-4H2,(H,13,14)
• InChI Key： IYUWARNSGRSLHR-UHFFFAOYSA-N
• SMILES： O1C=NC(C(=O)O)=C1C1CCN(CC1)N=O

Computed Properties

• Exact Mass: 225.07495584g/mol
• Monoisotopic Mass: 225.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 96Ų

Additional information on 5-(1-Nitrosopiperidin-4-yl)-1,3-oxazole-4-carboxylic acid

Introduction to 5-(1-Nitrosopiperidin-4-yl)-1,3-oxazole-4-carboxylic Acid (CAS No. 2624131-76-4)

5-(1-Nitrosopiperidin-4-yl)-1,3-oxazole-4-carboxylic acid is a significant compound in the realm of pharmaceutical chemistry, characterized by its intricate molecular structure and potential therapeutic applications. This compound, identified by the CAS number 2624131-76-4, has garnered attention due to its unique chemical properties and its role in the development of novel pharmaceutical agents. The presence of a nitro group and an oxazole ring in its structure contributes to its reactivity and makes it a valuable scaffold for further chemical modifications.

The molecular framework of 5-(1-Nitrosopiperidin-4-yl)-1,3-oxazole-4-carboxylic acid encompasses a piperidine ring substituted with a nitro group at the 1-position and an oxazole ring connected at the 4-position of the piperidine. This specific arrangement imparts distinct electronic and steric properties to the molecule, which are crucial for its interaction with biological targets. The carboxylic acid moiety at the 4-position of the oxazole ring further enhances its potential as a pharmacophore, allowing for various functionalization strategies.

In recent years, there has been a surge in research focused on developing new therapeutic agents that target complex biological pathways. Compounds like 5-(1-Nitrosopiperidin-4-yl)-1,3-oxazole-4-carboxylic acid are being extensively studied for their ability to modulate these pathways effectively. The nitro group in the piperidine ring is particularly noteworthy, as it can participate in hydrogen bonding and other non-covalent interactions with biological targets, thereby influencing the compound's binding affinity and selectivity.

One of the most promising areas of research involving this compound is its potential application in oncology. Studies have shown that molecules with similar structural motifs can exhibit anti-proliferative effects by inhibiting key enzymes involved in cancer cell growth and survival. The oxazole ring, in particular, has been identified as a crucial component for interacting with biological targets such as kinases and other enzymes that play a pivotal role in cancer progression.

The synthesis of 5-(1-Nitrosopiperidin-4-yl)-1,3-oxazole-4-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the nitro group into the piperidine ring is a critical step, often achieved through nitration or diazotization followed by reduction. The subsequent coupling of the oxazole ring to the piperidine backbone typically involves condensation reactions under acidic or basic conditions.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. For instance, catalytic hydrogenation techniques have been employed to introduce the nitro group with higher selectivity and reduced byproduct formation. Additionally, novel coupling strategies have been developed to facilitate the attachment of the oxazole ring, improving overall synthetic efficiency.

The pharmacological profile of 5-(1-Nitrosopiperidin-4-yl)-1,3-oxazole-4-carboxylic acid has been extensively evaluated through both in vitro and in vivo studies. These studies have revealed its potential as an inhibitor of various enzymes implicated in cancer metabolism and signaling pathways. The compound's ability to disrupt these pathways suggests its utility as a lead compound for further drug development.

In vitro assays have demonstrated that this compound exhibits significant inhibitory activity against key enzymes such as tyrosine kinases and phosphodiesterases. These enzymes are critical regulators of cellular processes, including proliferation, differentiation, and apoptosis. By inhibiting their activity, 5-(1-Nitrosopiperidin-4-yl)-1,3-oxazole-4-carboxylic acid can effectively modulate these processes and potentially induce anti-cancer effects.

Preclinical studies have further validated the therapeutic potential of this compound. Animal models have shown that treatment with 5-(1-Nitrosopiperidin-4-yl)-1,3-oxazole-4-carboxylic acid leads to significant reductions in tumor growth and metastasis. These findings are supported by histological analyses revealing decreased proliferation markers and increased apoptosis in tumor tissues treated with the compound.

The safety profile of 5-(1-Nitrosopiperidin-4-yl)-1,3-oxazole-4-carboxylic acid has also been carefully evaluated through toxicological studies. These studies have indicated that the compound exhibits moderate solubility in water and organic solvents, which is favorable for formulation development. Additionally, preliminary toxicity assessments suggest that it does not cause significant organ toxicity at therapeutic doses.

Future directions in research on this compound include optimizing its chemical structure to enhance potency and selectivity while minimizing side effects. This can be achieved through structural analoging approaches, where various substituents are introduced into different positions of the molecule to fine-tune its pharmacological properties. Computational modeling techniques can also be employed to predict how structural modifications will affect binding affinity and target interactions.

Another area of interest is exploring combination therapies involving 5-(1-Nitrosopiperidin-4-yl)-1,3-oxazole-4-carboxylic acid with other anti-cancer agents. Such combinations can potentially overcome drug resistance mechanisms and improve overall treatment outcomes. Preclinical studies are underway to evaluate synergistic effects between this compound and existing chemotherapeutic drugs.

The development of novel pharmaceutical agents like 5-(1-Nitrosopiperidin-4-ylyl)-1,3 oxazole -carb oxylic ac id represents a significant advancement in medicinal chemistry. Its unique structural features and promising pharmacological properties make it a valuable candidate for further clinical investigation. As research continues to uncover new therapeutic applications for this compound，its significance in addressing complex diseases such as cancer is expected to grow exponentially。